Cas no 890603-40-4 (2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one)

• Product Name: 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one
• CAS No: 890603-40-4
• MF: C₂₁H₃₀N₄O₃S
• MW: 418.552903652191
• CID: 5954722
• PubChem ID: 6499852
• Update Time: 2025-07-17

2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one
• HMS2900J18
• 2-methyl-1-(4-tosylpiperazin-1-yl)-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one
• AKOS000604613
• F3230-0258
• 2-Methyl-1-[4-(toluene-4-sulfonyl)-piperazin-1-yl]-3-(3,4,5-trimethyl-pyrazol-1-yl)-propan-1-one
• 2-methyl-1-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]-3-(3,4,5-trimethylpyrazol-1-yl)propan-1-one
• Z274554322
• AKOS016315741
• MLS001222202
• 890603-40-4
• CHEMBL1390069
• SMR000606687

• Inchi： 1S/C21H30N4O3S/c1-15-6-8-20(9-7-15)29(27,28)24-12-10-23(11-13-24)21(26)16(2)14-25-19(5)17(3)18(4)22-25/h6-9,16H,10-14H2,1-5H3
• InChI Key： HWTGNEKQDLKPGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C(C(C)CN2C(C)=C(C)C(C)=N2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 418.20386201g/mol
• Monoisotopic Mass: 418.20386201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one

Comprehensive Analysis of 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one (CAS No. 890603-40-4)

The compound 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one, identified by its CAS number 890603-40-4, represents a sophisticated small molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a piperazine core, a methylbenzenesulfonyl moiety, and a trimethylpyrazole group, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role in modulating protein-protein interactions and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one has surged due to their versatility in drug design. The compound's sulfonamide and pyrazole functionalities are particularly noteworthy, as these groups are frequently employed in the development of kinase inhibitors and anti-inflammatory agents. This aligns with growing interest in small molecule therapeutics for chronic diseases, a hot topic in pharmaceutical forums and academic discussions.

The synthetic pathway for CAS 890603-40-4 typically involves multi-step organic reactions, including N-alkylation and sulfonylation processes. These methods have been optimized to improve yield and purity, addressing common challenges in complex molecule synthesis that many researchers encounter. Recent publications highlight innovative approaches to similar structures, reflecting the compound's relevance in modern medicinal chemistry workflows and the broader context of structure-activity relationship studies.

From a physicochemical perspective, 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one exhibits properties that make it suitable for various formulation strategies. Its logP value and hydrogen bonding capacity suggest moderate solubility profiles, a crucial consideration for bioavailability optimization - a frequent search topic among pharmaceutical scientists. These characteristics position the compound as a valuable scaffold for lead optimization in drug development programs.

Analytical characterization of 890603-40-4 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure accurate identification and quality control, addressing common questions about compound verification in research settings. The growing emphasis on analytical method validation in regulatory guidelines further underscores the importance of robust characterization protocols for compounds like this.

In the context of current research trends, 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one has attracted attention for its potential applications in signal transduction modulation. With increasing interest in personalized medicine and targeted drug delivery, such compounds are being evaluated for their selectivity profiles against various biological targets. This aligns with frequent searches about drug-target interactions and molecular docking studies in scientific databases.

The stability profile of CAS 890603-40-4 under various conditions (pH, temperature, light exposure) has become a subject of investigation, responding to industry needs for formulation stability data. Such studies are particularly relevant given the pharmaceutical sector's focus on drug product shelf life and degradation pathway analysis - topics that consistently rank high in scientific literature searches.

From a commercial perspective, the availability of 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one as a research chemical has expanded, with suppliers offering various quantities to accommodate different research scales. This availability supports the growing demand for custom synthesis and building block compounds in drug discovery pipelines, addressing frequent queries about sourcing specialized research chemicals.

Future research directions for 890603-40-4 may explore its potential in combination therapies and synergistic effects with other bioactive molecules. These areas align with current trends in polypharmacology and network pharmacology, which have gained traction in recent scientific discussions. The compound's structural features make it a promising candidate for such investigations, potentially addressing complex disease mechanisms through multi-target approaches.

In conclusion, 2-methyl-1-4-(4-methylbenzenesulfonyl)piperazin-1-yl-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-1-one (CAS No. 890603-40-4) represents a compelling subject for ongoing research in medicinal chemistry and drug development. Its structural complexity, combined with current scientific trends toward targeted molecular therapies and precision medicine, ensures its continued relevance in pharmaceutical innovation. As research methodologies advance and new applications emerge, this compound will likely remain at the forefront of small molecule drug discovery efforts.